2-Chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine

• IUPAC Name: 2-chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine
• InChI: InChI=1S/C18H20Cl2N2O3S/c1-13-10-15(19)2-4-17(13)26(23,24)22-8-6-14(7-9-22)12-25-16-3-5-18(20)21-11-16/h2-5,10-11,14H,6-9,12H2,1H3
• InChI Key: DYTRKVLQRGYVJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)S(=O)(=O)N2CCC(CC2)COC3=CN=C(C=C3)Cl
• Molecular Formula: C18H20Cl2N2O3S
• Molecular Weight: 415.3 g/mol

Description

2-Chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine is not fully understood. However, it has been suggested that the compound may act as a modulator of various signaling pathways involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits potent anticancer activity by inducing apoptosis and inhibiting cell proliferation. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its high cost and limited availability.

Future Directions

For research on 2-Chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine include investigating its potential applications in other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties. Another important direction for future research is the development of more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

The synthesis method of 2-Chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine involves several steps. The starting material is 2-chloro-5-nitropyridine, which is subjected to a reduction reaction using palladium on carbon and hydrogen gas to obtain 2-chloro-5-aminopyridine. The 2-chloro-5-aminopyridine is then reacted with 1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl)methanol in the presence of a base to yield the final product, this compound.

Scientific Research Applications

2-Chloro-5-[[1-(4-chloro-2-methylphenyl)sulfonylpiperidin-4-yl]methoxy]pyridine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. It has been found to exhibit promising activity against several diseases, including cancer, Alzheimer's disease, and Parkinson's disease.